Cas no 80538-44-9 (Propanimidic acid, N-hydroxy-, ethyl ester)

Propanimidic acid, N-hydroxy-, ethyl ester structure
80538-44-9 structure
Product Name:Propanimidic acid, N-hydroxy-, ethyl ester
CAS No:80538-44-9
MF:C5H11NO2
MW:117.146341562271
CID:4195114
PubChem ID:73165643
Update Time:2025-04-24

Propanimidic acid, N-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanimidic acid, N-hydroxy-, ethyl ester
    • ethyl N-hydroxypropanimidate
    • 80538-44-9
    • Inchi: 1S/C5H11NO2/c1-3-5(6-7)8-4-2/h7H,3-4H2,1-2H3
    • InChI Key: WPIRPQXKKISQTG-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC)=NO

Computed Properties

  • Exact Mass: 117.078978594Da
  • Monoisotopic Mass: 117.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 80.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 41.8Ų
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